molecular formula C17H13NO2 B1293497 Naphthalen-2-yl 2-aminobenzoate CAS No. 63449-68-3

Naphthalen-2-yl 2-aminobenzoate

Cat. No. B1293497
CAS RN: 63449-68-3
M. Wt: 263.29 g/mol
InChI Key: YJFCKXVXEKHSEC-UHFFFAOYSA-N
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Description

“Naphthalen-2-yl 2-aminobenzoate” belongs to the class of organic compounds known as naphthalenes . It is a floral, grape, and neroli tasting compound .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-Amino-2,3-dihydro-1H-benzo[f]chromenes and 2-[(2-hydroxynaphthalen-1-yl)methyl]-2,3-dihydro-1H-benzo[f]chromene-2-carbonitriles were obtained via the reaction of naphthalen-2-ol Mannich bases with β-aminoacrylonitriles and methyl 3-morpholinoacrylate .


Molecular Structure Analysis

The molecular formula of “Naphthalen-2-yl 2-aminobenzoate” is C17H13NO2. The molecular weight is 263.29 g/mol.


Chemical Reactions Analysis

The reaction of naphthalen-2-ol Mannich bases with β-aminoacrylonitriles and methyl 3-morpholinoacrylate leads to the formation of 1,4-dihydropyridine-3,5-dicarbonitriles .

Scientific Research Applications

    Organic Synthesis

    • Application : The compound naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate was synthesized with an excellent yield and high regioselectivity via the copper (I)-catalyzed alkyne–azide cycloaddition reaction .
    • Method : This process used diethyl (α-azido (benzamido)methyl)phosphonate as a dipole and 2-naphthyl propiolate as a dipolarophile .
    • Results : The structure of the new compound was fully characterized by 1D (31P, 1H-, 13C-) and 2D (1H-1H and 1H-, 13C-) NMR spectroscopy, IR, and HRMS .

    Material Science

    • Application : A series of novel 9,10-di(naphthalen-2-yl)anthracene (ADN) derivatives were designed and synthesized as blue fluorescent emissive materials .
    • Method : Diverse aromatic groups were induced to the C-2 position of ADN. UV-Vis absorption, fluorescence emission spectroscopy and cyclic voltammetry (CV) were carried out to investigate the relationships between the physical properties and molecular structures .
    • Results : A device based on OCADN exhibited highly efficient sky-blue emission with a current efficiency of 2.25 cd A−1, power efficiency of 1.13 lm W−1 and CIE (x, y) coordinate of (0.16, 0.30) at 8 V .

    Pharmacology

    • Application : The compound naphthalen-2-yl 3,5-dinitrobenzoate (SF1) is a newly identified drug candidate for Alzheimer’s Disease .
    • Method : The study was designed to probe the toxicity potential of SF1 .
    • Results : The results of the study are not provided in the search results .

Safety And Hazards

The safety data sheet for a similar compound, naphthalene, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute inhalation toxicity - dusts and mists, and specific target organ toxicity - repeated exposure. The target organs are the kidney and liver .

properties

IUPAC Name

naphthalen-2-yl 2-aminobenzoate
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InChI

InChI=1S/C17H13NO2/c18-16-8-4-3-7-15(16)17(19)20-14-10-9-12-5-1-2-6-13(12)11-14/h1-11H,18H2
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InChI Key

YJFCKXVXEKHSEC-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)OC(=O)C3=CC=CC=C3N
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Molecular Formula

C17H13NO2
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DSSTOX Substance ID

DTXSID7047697
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Molecular Weight

263.29 g/mol
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Physical Description

Solid, Colourless to pale straw Coloured liquid; Mild floral aroma
Record name 2-Naphthalenol 2-aminobenzoate
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Boiling Point

340.00 °C. @ 760.00 mm Hg
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Solubility

Insoluble in water, Soluble (in ethanol)
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Density

1.300-1.308
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Product Name

Naphthalen-2-yl 2-aminobenzoate

CAS RN

63449-68-3
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Melting Point

118 °C
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Citations

For This Compound
1
Citations
BR Bora, R Prakash, S Sultana, S Gogoi - Organic & Biomolecular …, 2021 - pubs.rsc.org
… Naphthalen-2-yl 2-aminobenzoate (3ap) 8 . Synthesized using GPA from 1a (81 mg, 0.5 mmol) and 2p (86 mg, 0.5 mmol) which was then purified by column chromatography using …
Number of citations: 1 pubs.rsc.org

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